Cas no 1805404-19-6 (5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805404-19-6
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4891803
• Update Time: 2025-11-04

5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H6F5NO2/c9-7(10)3-1-14-6(8(11,12)13)4(2-15)5(3)16/h1,7,15H,2H2,(H,14,16)
• InChI Key： DHLPGTXLRUJBJY-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C(C(C(F)F)=CN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3

Additional information on 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol

Comprehensive Analysis of 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805404-19-6)

In the realm of fluorinated heterocyclic compounds, 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805404-19-6) stands out as a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique pyridine core and multiple fluorine substitutions, has garnered attention due to its structural complexity and functional diversity. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

The molecular structure of 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol features a hydroxyl group at the 4-position and a difluoromethyl group at the 5-position, which contribute to its polarity and reactivity. These functional groups make it an excellent candidate for click chemistry and other modern synthetic methodologies. Recent studies highlight its role in the synthesis of fluorinated analogs, which are pivotal in improving the metabolic stability and bioavailability of therapeutic agents.

One of the most searched questions in the field is: "What are the applications of fluorinated pyridines in medicinal chemistry?" This compound addresses this query by serving as a key building block for targeted drug delivery systems. Its trifluoromethyl group enhances lipophilicity, a property highly sought after in CNS-active drugs. Additionally, the presence of the hydroxy-methanol moiety allows for further derivatization, enabling the creation of prodrugs with improved pharmacokinetic profiles.

From an environmental perspective, the demand for sustainable fluorination techniques has risen sharply. 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol aligns with this trend, as its synthesis can be optimized using catalytic fluorination methods, reducing waste and energy consumption. This aspect resonates with the growing emphasis on green chemistry in industrial processes.

In agrochemical research, this compound’s pyridine scaffold has shown promise in the design of next-generation crop protection agents. Its fluorine-rich structure imparts resistance to enzymatic degradation, a critical feature for prolonged field efficacy. Industry experts frequently search for "fluorine-based agrochemicals with low environmental impact", making this compound a relevant subject of study.

Analytical characterization of CAS No. 1805404-19-6 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound’s purity and structural integrity, which are essential for regulatory compliance and reproducibility in research. The compound’s spectral data is often shared in open-access databases, facilitating collaboration across scientific communities.

Another trending topic is the integration of AI-driven molecular design in compound optimization. 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol serves as a test case for machine learning models predicting fluorination effects on biological activity. Such applications underscore the compound’s relevance in cutting-edge research.

In summary, 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805404-19-6) exemplifies the convergence of synthetic innovation and practical utility. Its multifaceted applications—from pharmaceuticals to sustainable agriculture—position it as a compound of enduring interest in both academic and industrial settings.